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Biochemical Inhibition Profile

The table below summarizes the half-maximal inhibitory concentration (IC₅₀) values of SAR-20347 against

JAK family members from biochemical assays, with lower values indicating greater potency.

Kinase Target Reported IC₅₀ (nM) Source / Assay Type

TYK2 0.6 Cell-free kinase assay [1] [2]

JAK1 23 Cell-free kinase assay [1] [2]

JAK2 26 Cell-free kinase assay [1] [2]

JAK3 41 Cell-free kinase assay [1] [2]

SAR-20347 exhibits a clear selectivity profile: TYK2 > JAK1 ≈ JAK2 > JAK3 [1] [2]. Its high potency

against TYK2 is a key feature.
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In cellular and animal models, SAR-20347 effectively inhibits cytokine signaling and reduces disease

pathology.

Model
System

Experimental Readout Key Finding Reference

NK-92
Cells

Inhibition of IL-12-induced
STAT4 phosphorylation

IC₅₀ of 126 nM (TYK2-dependent event) [1]

NK-92
Cells

Inhibition of IL-12-induced
IFN-γ production

Dose-dependent inhibition [3]

Mouse
Model

Imiquimod-induced
psoriasis

Striking decrease in disease pathology,
reduced keratinocyte activation, and lower

proinflammatory cytokine levels [3]

Mouse
Model

IL-12-induced IFN-γ

production in serum (in
vivo)

60 mg/kg dose inhibited production by 91% [1]

A key finding from the research is that the dual inhibition of both TYK2 and JAK1 by SAR-20347 was

more effective at reducing psoriasis-like disease in a mouse model than inhibiting TYK2 alone [3]. This

suggests a therapeutic advantage in targeting multiple cytokine pathways simultaneously.

Key Experimental Protocols

The primary data comes from a detailed study that used several standard methodologies to validate the

inhibitor's activity [3].

Kinase Inhibition Assays: The inhibitory activity of SAR-20347 was determined using two types of
biochemical assays: a radiolabeled ATP assay and a time-resolved fluorescent resonance
energy transfer (TR-FRET) assay. These tests measure the compound's ability to prevent the
kinase from transferring a phosphate group to a substrate [3].

Cellular Signaling Assays: To confirm that the drug works in a more complex biological system,
researchers used cell-based assays. For example, in NK-92 or TF-1 cells, they pre-treated the cells

with SAR-20347, then stimulated them with a cytokine like IL-12. They then measured the reduction
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in phosphorylated STAT proteins (e.g., pSTAT4) using an immunoassay, which confirms the blockade

of the signaling pathway [3] [1].
In Vivo Psoriasis Model: The efficacy of SAR-20347 was tested in a widely used imiquimod-
induced psoriasis-like dermatitis mouse model. Mice were treated with the compound, and
disease severity was scored based on skin pathology. Additionally, skin tissue and serum were

analyzed to measure changes in key cytokines and keratinocyte activation markers, demonstrating a
direct anti-inflammatory and therapeutic effect [3].

JAK-STAT Signaling Pathway Context

To understand how SAR-20347 works, it's helpful to view the JAK-STAT signaling pathway it inhibits. The

diagram below illustrates the key steps from cytokine binding to gene regulation.
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JAK-STAT Signaling Pathway Simplified
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Cytokines like IL-12, IL-23, and IL-22, which are implicated in diseases like psoriasis, signal through

specific JAK pairs [4] [5]. SAR-20347, by inhibiting TYK2 and JAK1, blocks the signaling of this entire

group of pathogenic cytokines [3].
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Research Implications

SAR-20347 serves as an important research tool for proof-of-concept studies. Its selectivity profile makes

it useful for:

Investigating the biological roles of TYK2 and JAK1.

Validating the therapeutic potential of dual TYK2/JAK1 inhibition in various autoimmune and
inflammatory disease models [3].

Differentiating the effects of selective versus broader JAK inhibition.

For research purposes, commercial suppliers like MedChemExpress and Selleckchem provide SAR-20347,

listing it as "for research use only" [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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